Cas no 2272-04-0 (Benzoic acid, 4-(diphenylphosphinyl)-)

• Product Name: Benzoic acid, 4-(diphenylphosphinyl)-
• CAS No: 2272-04-0
• MF: C₁₉H₁₅O₃P
• MW: 322.294366121292
• CID: 2836716
• PubChem ID: 4918065
• Update Time: 2025-04-21

Benzoic acid, 4-(diphenylphosphinyl)- Chemical and Physical Properties

Names and Identifiers

• DTXSID00406821
• Benzoic acid, 4-(diphenylphosphinyl)-
• 4-(Diphenylphosphoryl)benzoic acid
• 2272-04-0
• SCHEMBL11497352
• p-diphenylphosphinylbenzoic acid
• 4-(Diphenylphosphinoyl)benzoic acid

• Inchi： 1S/C19H15O3P/c20-19(21)15-11-13-18(14-12-15)23(22,16-7-3-1-4-8-16)17-9-5-2-6-10-17/h1-14H,(H,20,21)
• InChI Key： JGTBPJIBSQZQQM-UHFFFAOYSA-N
• SMILES： P(C1C=CC=CC=1)(C1C=CC=CC=1)(C1C=CC(C(=O)O)=CC=1)=O

Computed Properties

• Exact Mass: 322.07588133Da
• Monoisotopic Mass: 322.07588133Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 23
• Rotatable Bond Count: 4
• Complexity: 420
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 54.4Ų